Cas no 2138512-57-7 (1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid)

• Product Name: 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid
• CAS No: 2138512-57-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD30638483
• CID: 5611342
• PubChem ID: 165953151
• Update Time: 2025-08-05

1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxycyclobutyl)azetidine-3-carboxylic acid
• EN300-843102
• 2138512-57-7
• 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid

• MDL： MFCD30638483
• Inchi： 1S/C8H13NO3/c10-7-2-1-6(7)9-3-5(4-9)8(11)12/h5-7,10H,1-4H2,(H,11,12)
• InChI Key： RKQSYDRFTMCCQG-UHFFFAOYSA-N
• SMILES： OC1CCC1N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid

1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid, identified by the CAS number 2138512-57-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The presence of the hydroxycyclobutyl group introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery and development. The azetidine ring system is known for its rigidity and ability to form stable conformations, which are crucial for interactions with biological targets. The hydroxycyclobutyl substituent further enhances the molecule's versatility by introducing hydrophilic properties and potential sites for functionalization. These features make 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid a promising candidate for applications in medicinal chemistry, particularly in the design of bioactive compounds.

In terms of synthesis, researchers have explored various strategies to construct this compound efficiently. One notable approach involves the use of ring-closing metathesis to form the azetidine ring, followed by subsequent functionalization steps to introduce the hydroxycyclobutyl group. This method not only ensures high yields but also allows for precise control over the stereochemistry of the molecule, which is critical for its biological activity.

The biological activity of 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes involved in disease pathways, suggesting its potential as a lead compound for therapeutic development. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding complex biological systems.

Beyond its role in drug discovery, this compound has also found applications in materials science. The rigid structure of the azetidine ring contributes to the formation of ordered molecular assemblies, which are essential for advanced materials such as liquid crystals and self-healing polymers. Researchers have leveraged these properties to develop novel materials with enhanced mechanical and thermal stability.

In conclusion, 1-(2-Hydroxycyclobutyl)azetidine-3-carboxylic acid represents a versatile and multifaceted molecule with wide-ranging applications across diverse fields. Its unique chemical structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to science and technology in the years to come.